Cas no 2640889-11-6 (1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide)

• Product Name: 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide
• CAS No: 2640889-11-6
• MF: C₁₇H₁₇F₂N₃O₂S₂
• MW: 397.462588071823
• CID: 5340790
• PubChem ID: 155801259
• Update Time: 2025-06-15

1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2640889-11-6
• AKOS040700679
• F6520-5500
• 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide
• 2,5-Difluoro-N-[2-[5-(1-methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]benzenemethanesulfonamide

• Inchi： 1S/C17H17F2N3O2S2/c1-22-10-13(9-20-22)17-5-3-15(25-17)6-7-21-26(23,24)11-12-8-14(18)2-4-16(12)19/h2-5,8-10,21H,6-7,11H2,1H3
• InChI Key： ZTPQOBFDJQQTHF-UHFFFAOYSA-N
• SMILES： C1(CS(NCCC2SC(C3=CN(C)N=C3)=CC=2)(=O)=O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 397.07302546g/mol
• Monoisotopic Mass: 397.07302546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.8±60.0 °C(Predicted)
• pka: 9.90±0.40(Predicted)

Additional information on 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide

Introduction to 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide (CAS No. 2640889-11-6)

1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide, with the CAS number 2640889-11-6, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, including a methanesulfonamide group, a thiophene ring, and a 1-methyl-1H-pyrazol moiety, which collectively contribute to its biological activity and pharmacological properties.

The synthesis of 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide involves several steps, typically starting from commercially available starting materials. The key synthetic route often involves the coupling of a 2,5-difluorobenzoyl chloride with an appropriate amine derivative, followed by further functionalization to introduce the thiophene and pyrazole moieties. The final step typically involves the formation of the methanesulfonamide group through a sulfonation reaction.

In terms of its biological activity, recent studies have shown that 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate specific enzymes and receptors involved in the inflammatory response. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Additionally, the compound has shown promising results in in vitro and in vivo models of inflammatory diseases.

The pharmacokinetic profile of 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for further development as a therapeutic agent. Its oral bioavailability is relatively high, and it demonstrates good tissue penetration and low toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide in treating various inflammatory conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and does not exhibit significant adverse effects at therapeutic doses. These findings are encouraging and support the continued investigation of this compound as a potential new drug for inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide has also shown potential in other therapeutic areas. For example, recent studies have explored its use as an antitumor agent due to its ability to induce apoptosis in cancer cells. The compound has been found to selectively target certain types of cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

In conclusion, 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide (CAS No. 2640889-11-6) is a promising compound with a wide range of potential applications in the pharmaceutical industry. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for various diseases.